molecular formula C20H17BrN2O4S B298585 (2-Bromo-4-{[3-ethyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid

(2-Bromo-4-{[3-ethyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid

Cat. No. B298585
M. Wt: 461.3 g/mol
InChI Key: OLYGUZXRCVMASZ-BNCGLULESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Bromo-4-{[3-ethyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid, also known as BPTM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (2-Bromo-4-{[3-ethyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer progression. In plant cells, this compound has been shown to inhibit the activity of acetolactate synthase, an enzyme that is involved in the biosynthesis of branched-chain amino acids.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the system being studied. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce the production of pro-inflammatory cytokines. In plant cells, this compound has been shown to inhibit growth and development. In animal models, this compound has been shown to reduce inflammation and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

(2-Bromo-4-{[3-ethyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid has several advantages for lab experiments, including its high purity and stability, its ability to inhibit specific enzymes and signaling pathways, and its potential applications in various fields. However, this compound also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of (2-Bromo-4-{[3-ethyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid. In medicine, further research is needed to determine the efficacy and safety of this compound as an anti-inflammatory and anti-cancer agent in animal models and human clinical trials. In agriculture, further research is needed to determine the potential of this compound as a herbicide and to develop more efficient and sustainable methods for its production and application. In material science, further research is needed to explore the potential of this compound as a ligand for the synthesis of metal-organic frameworks and to develop new materials with enhanced properties and applications.

Synthesis Methods

The synthesis of (2-Bromo-4-{[3-ethyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid involves the reaction of 2-bromo-4-nitrophenol with ethyl 2-oxo-4-phenyliminothiazolidine-5-carboxylate, followed by reduction and acetylation. The final product is obtained through the reaction of the intermediate with 4-chlorophenoxyacetic acid. The synthesis of this compound has been optimized to increase yield and purity, and the compound has been characterized using various analytical techniques, including NMR, IR, and MS.

Scientific Research Applications

(2-Bromo-4-{[3-ethyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid has been investigated for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been studied as a potential anti-inflammatory and anti-cancer agent. It has been shown to inhibit the production of pro-inflammatory cytokines and to induce apoptosis in cancer cells. In agriculture, this compound has been investigated as a potential herbicide due to its ability to inhibit plant growth. In material science, this compound has been studied as a potential ligand for the synthesis of metal-organic frameworks.

properties

Molecular Formula

C20H17BrN2O4S

Molecular Weight

461.3 g/mol

IUPAC Name

2-[2-bromo-4-[(E)-(3-ethyl-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid

InChI

InChI=1S/C20H17BrN2O4S/c1-2-23-19(26)17(28-20(23)22-14-6-4-3-5-7-14)11-13-8-9-16(15(21)10-13)27-12-18(24)25/h3-11H,2,12H2,1H3,(H,24,25)/b17-11+,22-20?

InChI Key

OLYGUZXRCVMASZ-BNCGLULESA-N

Isomeric SMILES

CCN1C(=O)/C(=C\C2=CC(=C(C=C2)OCC(=O)O)Br)/SC1=NC3=CC=CC=C3

SMILES

CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)Br)SC1=NC3=CC=CC=C3

Canonical SMILES

CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)Br)SC1=NC3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.